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Compound of Interest

Compound Name: 10-methylnonadecanoyl-CoA

Cat. No.: B15549922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical

characterization of 10-methylnonadecanoyl-CoA, a branched-chain fatty acyl-CoA. The

information is intended for researchers in metabolic disease, drug development, and lipid

biochemistry. The methodologies described are based on established principles for the analysis

of long-chain and branched-chain acyl-CoAs.

Introduction
10-methylnonadecanoyl-CoA is a branched-chain fatty acyl-coenzyme A (BCFA-CoA) that

may play a role in various metabolic pathways. BCFAs are found in bacteria, ruminant

products, and human infants, where they are components of cell membranes and may

influence gut microbiota development.[1] In drug development, understanding the metabolism

of such lipids is crucial, as alterations in acyl-CoA pools can be indicative of metabolic

disorders or drug-induced metabolic shifts.[2][3] The accurate quantification and

characterization of specific acyl-CoAs like 10-methylnonadecanoyl-CoA are therefore

essential for advancing research in these areas.

These application notes provide a framework for the synthesis, purification, and analysis of 10-
methylnonadecanoyl-CoA, enabling researchers to establish a reliable analytical standard for

their investigations.
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Physicochemical Properties and Handling
Proper handling and storage of 10-methylnonadecanoyl-CoA are critical to maintain its

integrity. Due to the inherent instability of the thioester bond, precautions should be taken to

minimize degradation.

Property Recommendation

Storage Temperature Store at -80°C in a desiccated environment.

Solvent

For long-term storage, dissolve in an acidic

buffer (e.g., 10 mM sodium phosphate, pH 6.0)

or an organic solvent such as methanol.

Handling
Avoid repeated freeze-thaw cycles. Aliquot into

single-use vials. Use on ice.

pH Stability

The thioester bond is susceptible to hydrolysis,

especially at alkaline pH. Maintain solutions at a

slightly acidic to neutral pH.

Synthesis and Purification of 10-
methylnonadecanoyl-CoA
As a commercial standard for 10-methylnonadecanoyl-CoA is not readily available, de novo

synthesis is often required. The following protocol is a generalized method adapted from

established procedures for synthesizing other acyl-CoAs.[4]

Synthesis Workflow
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10-methylnonadecanoic acid
(Starting Material) Activation to Mixed Anhydride  Ethyl chloroformate, Triethylamine Reaction with Coenzyme A  Coenzyme A (Li salt) in aq. buffer Crude 10-methylnonadecanoyl-CoA Solid-Phase Extraction (SPE)  Initial Cleanup Reversed-Phase HPLC Purification  High-Resolution Separation Purified 10-methylnonadecanoyl-CoA Lyophilization Final Standard

Sample Preparation

LC-MS/MS Analysis

Biological Sample
(e.g., tissue, cells)

Homogenization in
Extraction Buffer

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Supernatant Collection

UPLC Separation
(C18 Column)

Mass Spectrometry
(Triple Quadrupole)

Data Acquisition
(MRM Mode)

Data Analysis and Quantification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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